alpha-Oxo-5-methyl-1H-indole-3-acetic acid chloride

• Molecular Formula: C11H8ClNO2
• Molecular Weight: 221.64 g/mol
• IUPAC Name: 2-(5-methyl-1H-indol-3-yl)-2-oxoacetyl chloride
• InChI: InChI=1S/C11H8ClNO2/c1-6-2-3-9-7(4-6)8(5-13-9)10(14)11(12)15/h2-5,13H,1H3
• InChI Key: MMKGFWKUIRFAJH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)NC=C2C(=O)C(=O)Cl

Description

Alpha-Oxo-5-methyl-1H-indole-3-acetic acid chloride is a useful research compound. Its molecular formula is C11H8ClNO2 and its molecular weight is 221.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Oxalyl chloride (0.76 ml) was slowly added to a stirred solution of 1 g of 5-methylindole in 20 ml of anhydrous ether at 0° C. The precipitate which formed was filtered off and dried at 80° C. to give 5-methyl-3-indolylglyoxylyl chloride.